Cas no 1208618-14-7 (N-(2-methoxyethyl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide)

• Product Name: N-(2-methoxyethyl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide
• CAS No: 1208618-14-7
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 6532736
• PubChem ID: 45540101
• Update Time: 2025-06-11

N-(2-methoxyethyl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide
• F5582-0492
• N-(2-methoxyethyl)-2-(6-oxo-4-phenylpyrimidin-1-yl)acetamide
• AKOS024514219
• 1208618-14-7
• N-(2-methoxyethyl)-2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamide

• Inchi： 1S/C15H17N3O3/c1-21-8-7-16-14(19)10-18-11-17-13(9-15(18)20)12-5-3-2-4-6-12/h2-6,9,11H,7-8,10H2,1H3,(H,16,19)
• InChI Key： ZCAQBLVMIRKKHC-UHFFFAOYSA-N
• SMILES： O(C)CCNC(CN1C=NC(C2C=CC=CC=2)=CC1=O)=O

Computed Properties

• Exact Mass: 287.12699141g/mol
• Monoisotopic Mass: 287.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-(2-methoxyethyl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide

Introduction to N-(2-methoxyethyl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide (CAS No: 1208618-14-7)

N-(2-methoxyethyl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide, identified by its CAS number 1208618-14-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in the development of novel therapeutic agents.

The structural framework of N-(2-methoxyethyl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide incorporates a pyrimidine core, which is a common motif in many biologically active compounds. Pyrimidine derivatives are well-known for their role in various biological processes, including DNA and RNA synthesis, enzyme inhibition, and modulation of signal transduction pathways. The presence of a phenyl group at the 4-position of the pyrimidine ring further enhances its potential for interactions with biological targets.

The N-(2-methoxyethyl) substituent at the acetamide moiety adds an alkyl chain with an ether linkage, which can influence the solubility and metabolic stability of the compound. This modification is often employed to improve pharmacokinetic properties, such as oral bioavailability and tissue distribution. The combination of these structural features makes N-(2-methoxyethyl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting various enzymes and receptors involved in cancer progression. The pyrimidine scaffold in N-(2-methoxyethyl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide suggests potential activity against enzymes such as kinases and phosphodiesterases, which are crucial in regulating cellular processes. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes relevant to cancer cell proliferation and survival.

The phenyl group at the 4-position of the pyrimidine ring is particularly noteworthy, as it can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets. These interactions are critical for the binding affinity and specificity of small molecules. Additionally, the presence of both hydrophobic and hydrophilic regions in the molecule enhances its ability to interact with diverse biological targets, making it a versatile scaffold for drug design.

Numerous research groups have been exploring the pharmacological potential of pyrimidine derivatives in treating various diseases. For instance, studies have shown that certain pyrimidine-based compounds can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Similarly, N-(2-methoxyethyl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide may exhibit similar mechanisms of action by interacting with relevant enzymes or receptors.

The synthesis of N-(2-methoxyethyl)-2-(6-oxyphene 4 phenyl 16 dihydropyridin 11 yl acetamide

In vitro and in vivo studies are essential for evaluating the biological activity and pharmacokinetic properties of N-(2-methoxyethyl)-2-(6-oxyphene 4 phenyl 16 dihydropyridin 11 yl acetamide . These studies help determine the compound's efficacy against target enzymes or receptors and assess its toxicity profile. Additionally, pharmacokinetic studies provide insights into how the compound is absorbed, distributed, metabolized, and excreted by the body.

The development of novel therapeutic agents often involves optimizing lead compounds through structure-based drug design. By modifying specific structural features of N-()-12 oxo 4 phenyl dihydropyridine 16 yl acetamide, researchers can enhance its potency, selectivity, and pharmacokinetic properties. Computational methods such as molecular docking simulations are frequently used to predict how the compound interacts with biological targets at an atomic level.

The future prospects for N-()-12 oxo 4 phenyl dihydropyridine 16 yl acetamide, particularly in oncology research, are promising. As our understanding of disease mechanisms continues to evolve, new therapeutic strategies will emerge. This compound represents an exciting opportunity for further exploration, potentially leading to novel treatments for various diseases.